BENGHE Methodological & Application

Check Availability & Pricing

practical applications of "Antibacterial agent
111" in microbiology

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antibacterial agent 111

Cat. No.: B12400349

Other Mentions of "Antibacterial Agent 111"

e J-111,225: A novel 1B3-methylcarbapenem that acts against IMP-1 metallo-beta-lactamase
producing bacteria.[1][2]

e Antibacterial Agent 123 (Compound 111): A potent membrane-disrupting agent primarily
effective against Gram-positive bacteria.[3]

o Silver-111 (*11Ag): A radioisotope used in research to trace the distribution of silver-based
antimicrobial compounds in biological systems.[4][5]

Application Notes for Antibacterial Agent 111
(Compound 3)

Compound: Antibacterial Agent 111 (Compound 3) Molecular Target: Tyrosyl-tRNA
Synthetase Primary Mechanism: Inhibition of bacterial protein synthesis

Overview

Antibacterial Agent 111 is an investigational compound with potent activity against a range of
bacteria, including Bacillus cereus and Klebsiella pneumoniae.[6][7][8][9][10][11] Its mechanism
of action involves the specific and firm binding to tyrosyl-tRNA synthetase, an essential enzyme
in bacterial protein synthesis.[6][10] This targeted action leads to the cessation of protein

production and subsequent bacterial cell death or growth inhibition. These characteristics make
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it a valuable tool for research in antimicrobial resistance, bacterial physiology, and as a lead
compound in drug discovery.

Potential Research Applications

o Mechanism of Action Studies: Elucidating the specific interactions between the agent and
tyrosyl-tRNA synthetase.

o Antimicrobial Susceptibility Testing: Determining the spectrum of activity against various
bacterial strains, including multidrug-resistant isolates.

e Synergy Studies: Investigating the combined effects of Antibacterial Agent 111 with other
classes of antibiotics.

o Resistance Development Studies: Assessing the potential for and mechanisms of bacterial
resistance to this compound.

¢ Lead Compound Optimization: Serving as a scaffold for the development of new antibiotics
with improved efficacy and pharmacokinetic profiles.

Quantitative Data Summary

The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values
for Antibacterial Agent 111 against specific bacterial strains.

Bacterial Species Minimum Inhibitory Concentration (MIC)
Bacillus cereus 3.90 pg/mL
Klebsiella pneumoniae 0.49 pg/mL

Data sourced from multiple chemical suppliers and research articles.[6][7][8][9][10][11]

Visualized Mechanism of Action

The diagram below illustrates the inhibitory effect of Antibacterial Agent 111 on bacterial
protein synthesis.
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Mechanism of Action: Inhibition of Tyrosyl-tRNA Synthetase
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Workflow: Broth Microdilution for MIC Determination
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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